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Compound of Interest

Compound Name: Isoboonein acetate

Cat. No.: B048235 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Isobornyl acetate, including detailed operational and disposal plans. By adhering to

these procedural steps, you can minimize risks and maintain a safe laboratory environment.

Hazard Identification and Safety Precautions
Isobornyl acetate is a combustible liquid.[1][2][3] It may cause mild skin irritation.[4] Symptoms

of overexposure can include headache, dizziness, tiredness, nausea, and vomiting.[1]

Therefore, it is crucial to handle this chemical with appropriate care and personal protective

equipment.

Quantitative Data
The following table summarizes key quantitative safety and physical property data for Isobornyl

acetate.
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Property Value Reference

Flash Point 88 °C / 190.4 °F (closed cup) [5]

Boiling Point 220-224 °C [5]

Acute Oral Toxicity (LD50) > 10,000 mg/kg (rat) [4]

Acute Dermal Toxicity (LD50) > 20,000 mg/kg (rat) [4]

Solubility in Water approx. 160 mg/l (20 °C) [4]

Personal Protective Equipment (PPE)
When handling Isobornyl acetate, the following personal protective equipment is mandatory to

ensure personal safety.

1. Eye and Face Protection:

Wear chemical splash goggles that meet OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[1]

A face shield may be used for additional protection.

2. Skin Protection:

Wear appropriate protective gloves (such as rubber or plastic) and clothing to prevent skin

exposure.[4] The selected gloves must satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374 derived from it.[6]

Wear suitable protective clothing, which may include a lab coat, rubber apron, and rubber

safety shoes or boots, depending on the scale of the operation.[4]

3. Respiratory Protection:

Ensure adequate ventilation in the handling area.[1]

If airborne concentrations are high, irritating, or exceed exposure limits, use a NIOSH-

approved respirator with an organic vapor cartridge.[4][7]
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The following diagram illustrates the standard PPE for handling Isobornyl acetate.

Personal Protective Equipment (PPE)

Eye Protection
(Chemical Goggles/Face Shield)

Hand Protection
(Solvent-Resistant Gloves)

Body Protection
(Lab Coat/Apron)

Respiratory Protection
(Use in Ventilated Area/Respirator)

Click to download full resolution via product page

Standard Personal Protective Equipment

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic approach to handling Isobornyl acetate is crucial for safety and

experimental integrity.

1. Preparation and Handling:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, such as a chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2]

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapors.[1][4]

2. Storage:

Store in a cool, dry, dark, and well-ventilated place.[1][4]

Keep containers tightly closed when not in use.[1][4]
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Store in the original container.[4]

Avoid prolonged exposure to light, heat, and air.[8]

The logical workflow for handling Isobornyl acetate is depicted below.
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Start: Prepare for Handling

Assess Hazards
(Review SDS)

Don Appropriate PPE

Prepare Ventilated Work Area

Handle Isobornyl Acetate
(Avoid Ignition Sources)

Store Properly
(Cool, Dry, Ventilated)

End: Complete Handling
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Isobornyl Acetate Handling Workflow
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Emergency and Disposal Plan
Proper planning for emergencies and disposal is a critical component of laboratory safety.

1. First-Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention.[1]

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. Get medical attention if irritation develops or persists.[1][3]

If inhaled: Remove to fresh air. Get medical attention immediately if symptoms occur.[1][3]

If ingested: Rinse mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[1][3]

2. Accidental Release Measures:

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[1]

For small spills, use an absorbent material like sand or clay to contain and collect the spill.[2]

For large spills, dike the spilled material if possible.[2]

Collect all contaminated materials into a suitable, labeled container for disposal.[2][5]

Do not allow the chemical to enter drains, surface water, or ground water.[6]

3. Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3]
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Chemical waste generators must consult federal, state, and local hazardous waste

regulations to ensure complete and accurate classification.

The following diagram outlines the disposal plan for Isobornyl acetate.

Start: Chemical Waste Disposal

Collect Waste in
Labeled Container

Consult Local, State,
& Federal Regulations

Segregate from
Incompatible Waste

Arrange for Pickup by
Approved Waste Disposal Service

End: Waste Disposed
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Isobornyl Acetate Disposal Plan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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